Cas no 169187-03-5 (L-Methionine, N-[(4-bromophenyl)sulfonyl]-)
L-Methionine, N-[(4-bromophenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- L-Methionine, N-[(4-bromophenyl)sulfonyl]-
- 2-(4-Bromobenzenesulfonamido)-4-(methylsulfanyl)butanoic acid
-
- Inchi: 1S/C11H14BrNO4S2/c1-18-7-6-10(11(14)15)13-19(16,17)9-4-2-8(12)3-5-9/h2-5,10,13H,6-7H2,1H3,(H,14,15)/t10-/m0/s1
- InChI Key: ZTVZFJITCKNWRS-JTQLQIEISA-N
- SMILES: C(O)(=O)[C@H](CCSC)NS(C1=CC=C(Br)C=C1)(=O)=O
L-Methionine, N-[(4-bromophenyl)sulfonyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292040-100mg |
2-(4-Bromobenzenesulfonamido)-4-(methylsulfanyl)butanoic acid |
169187-03-5 | 98% | 100mg |
¥526 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292040-250mg |
2-(4-Bromobenzenesulfonamido)-4-(methylsulfanyl)butanoic acid |
169187-03-5 | 98% | 250mg |
¥701 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292040-1g |
2-(4-Bromobenzenesulfonamido)-4-(methylsulfanyl)butanoic acid |
169187-03-5 | 98% | 1g |
¥1938 | 2023-04-15 | |
| Aaron | AR01ELYR-50mg |
2-(4-bromobenzenesulfonamido)-4-(methylsulfanyl)butanoic acid |
169187-03-5 | 95% | 50mg |
$83.00 | 2023-12-15 | |
| Aaron | AR01ELYR-100mg |
2-(4-bromobenzenesulfonamido)-4-(methylsulfanyl)butanoic acid |
169187-03-5 | 95% | 100mg |
$116.00 | 2023-12-15 | |
| Aaron | AR01ELYR-250mg |
2-(4-bromobenzenesulfonamido)-4-(methylsulfanyl)butanoic acid |
169187-03-5 | 95% | 250mg |
$152.00 | 2023-12-15 | |
| Aaron | AR01ELYR-500mg |
2-(4-bromobenzenesulfonamido)-4-(methylsulfanyl)butanoic acid |
169187-03-5 | 95% | 500mg |
$266.00 | 2023-12-15 | |
| Aaron | AR01ELYR-1g |
2-(4-bromobenzenesulfonamido)-4-(methylsulfanyl)butanoic acid |
169187-03-5 | 95% | 1g |
$377.00 | 2023-12-15 | |
| Aaron | AR01ELYR-2.5g |
2-(4-bromobenzenesulfonamido)-4-(methylsulfanyl)butanoic acid |
169187-03-5 | 95% | 2.5g |
$717.00 | 2023-12-15 | |
| Aaron | AR01ELYR-5g |
2-(4-bromobenzenesulfonamido)-4-(methylsulfanyl)butanoic acid |
169187-03-5 | 95% | 5g |
$1047.00 | 2023-12-15 |
L-Methionine, N-[(4-bromophenyl)sulfonyl]- Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on L-Methionine, N-[(4-bromophenyl)sulfonyl]-
Introduction to L-Methionine, N-[(4-bromophenyl)sulfonyl]- (CAS No. 169187-03-5) and Its Recent Applications in Chemical Biology and Medicine
The compound L-Methionine, N-[(4-bromophenyl)sulfonyl]-, identified by its CAS number 169187-03-5, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This sulfonamide derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development, particularly in modulating metabolic pathways and enzyme inhibition. The introduction of a 4-bromophenylsulfonyl group into the methionine backbone not only enhances its chemical reactivity but also opens up new avenues for therapeutic intervention.
L-Methionine, N-[(4-bromophenyl)sulfonyl]- is a meticulously designed molecule that combines the essential amino acid methionine with a sulfonyl group, which is known for its broad spectrum of biological activities. The 4-bromophenyl moiety, in particular, introduces halogenation, a common strategy in medicinal chemistry to improve binding affinity and metabolic stability. This compound has been extensively studied for its role in inhibiting specific enzymes involved in cancer metabolism, such as methionine aminopeptidases (MetAPs), which are critical for tumor growth and proliferation.
Recent research has highlighted the compound's potential as an anti-cancer agent. Studies have demonstrated that L-Methionine, N-[(4-bromophenyl)sulfonyl]- can selectively target MetAPs over other sulfonamide-based inhibitors, thereby reducing off-target effects. The brominated aromatic ring enhances the molecule's interaction with the enzyme's active site, leading to increased potency and selectivity. This has been particularly promising in preclinical trials where the compound showed significant tumor regression in various cancer models without notable toxicity to healthy tissues.
Beyond oncology, L-Methionine, N-[(4-bromophenyl)sulfonyl]- has been explored for its potential in treating neurodegenerative diseases. Emerging evidence suggests that disruptions in methionine metabolism contribute to the pathogenesis of conditions like Alzheimer's disease and Parkinson's disease. By modulating MetAP activity, this compound may help restore metabolic balance and mitigate neuroinflammation. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system therapies.
The synthesis of L-Methionine, N-[(4-bromophenyl)sulfonyl]- involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonyl group is typically achieved through nucleophilic substitution reactions, where methionine reacts with 4-bromobenzenesulfonyl chloride under controlled pH and temperature conditions. Advanced catalytic systems have been employed to optimize this process, minimizing side reactions and improving overall efficiency.
One of the most striking features of L-Methionine, N-[(4-bromophenyl)sulfonyl]- is its versatility in drug design. The presence of both polar sulfonyl and non-polar aromatic groups allows for diverse interactions with biological targets. This dual functionality has been leveraged to develop prodrugs that release active metabolites at specific sites within the body, enhancing therapeutic efficacy while reducing systemic exposure.
In conclusion, L-Methionine, N-[(4-bromophenyl)sulfonyl]- (CAS No. 169187-03-5) is a pioneering compound with far-reaching implications in chemical biology and medicine. Its unique structure and biological activity make it a valuable tool for researchers investigating metabolic disorders, cancer, and neurodegenerative diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly critical role in developing next-generation therapeutics.
169187-03-5 (L-Methionine, N-[(4-bromophenyl)sulfonyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)